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Compound of Interest

1-Allyl-3-methylimidazolium
Compound Name:
chloride

cat. No.: B1250971

An In-depth Technical Guide to 1-Allyl-3-methylimidazolium chloride ([AMIM]CI)

This technical guide provides a comprehensive overview of 1-Allyl-3-methylimidazolium
chloride, an ionic liquid with significant applications in research and industry, particularly as a
solvent for biopolymers like cellulose. The information is intended for researchers, scientists,
and professionals in drug development and materials science, focusing on safety, handling,
physicochemical properties, and key experimental protocols.

Chemical Identification and Physicochemical
Properties

1-Allyl-3-methylimidazolium chloride, with the CAS number 65039-10-3, is a room-
temperature ionic liquid. Its key identifiers and properties are summarized below.

Table 1: Chemical Identification
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Identifier Value
1-methyl-3-prop-2-enylimidazol-1-ium
IUPAC Name -y Sl v
chloride[1]
CAS Number 65039-10-3[1][2][3]

Molecular Formula

C7H11CIN2[1][4]

Molecular Weight

158.63 g/mol [1][5]

Synonyms

[AMIM]CI, AMIM-CI

| INChl Key | QVRCRKLLQYOIKY-UHFFFAOYSA-M[1] |

Table 2: Physicochemical Properties

Property Value
Colorless or yellowish liquid[4]; Light
Appearance orange liquid[6]; Light yellow solid or
liquid[7]
Melting Point approx. 47-51°CJ[5][7]
Form Crystals
- Can dissolve many inorganic and organic
Solubility
compounds[4]
. Heat, light, and chemical resistant[4]. Moisture
Stability

sensitive[8].

| Topological Polar Surface Area | 8.8 A?[1] |

Safety and Hazard Information

While generally considered to have low toxicity, 1-Allyl-3-methylimidazolium chloride is

classified as an irritant.[4] To the best of current knowledge, its chemical, physical, and

toxicological properties have not been thoroughly investigated.[2][3]
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Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

H315: Causes skin
irritation[1][2][3]

Skin Irritation 2

H319: Causes serious eye

Eye Irritation 2 o
irritation[1][2][3]

| Specific target organ toxicity - single exposure | 3 | H335: May cause respiratory irritation[1][2]

(311

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Safety glasses with side-shields
Eye/Face Protection conforming to EN166, or NIOSH-approved
equipment[2][3][9]-

Handle with gloves that satisfy EU Directive
89/686/EEC and standard EN 374[2].

Hand Protection

Selected based on the concentration and
Body Protection amount of the dangerous substance at the

specific workplace[9].

| Respiratory Protection | Use respirators and components tested and approved under
standards such as NIOSH (US) or CEN (EU)[3]. A dust mask type N95 (US) is also
suggested[10]. |

Table 5: First Aid Measures
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Exposure Route

Inhalation

First Aid Protocol

Move the exposed person to fresh air at
once. If breathing is difficult, provide
artificial respiration or oxygen[2][3].

Skin Contact

Wash the skin immediately with soap and plenty
of water[3][9]. Contaminated clothing should be

removed and washed before reuse[3].

Eye Contact

Rinse cautiously with water for at least 15
minutes, removing contact lenses if present and
easy to do. Seek immediate medical

attention[2].

| Ingestion | Immediately rinse mouth and provide fresh air. Do not induce vomiting. Get

medical attention immediately[2][3]. |

Table 6: Fire Fighting and Accidental Release Measures

Measure

Suitable Extinguishing Media

Protocol

Water spray, fog or mist, carbon dioxide
(CO2), dry chemicals, sand, or dolomite[2]

[31[°]-

Hazardous Combustion Products

High temperatures can generate corrosive
gases and fumes, including Carbon monoxide
(CO), Carbon dioxide (CO2), Nitrous gases
(NOXx), and Hydrochloric acid (HCD[2][3][9].

| Spill Cleanup | Avoid contact with skin and inhalation of vapor. Extinguish all ignition sources.

Collect and dispose of in sealed containers. Ventilate the area[2][3]. |

Table 7: Handling and Storage
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Aspect Guidelines

Keep away from heat, sparks, and open

Handlin
2 flame. Use in well-ventilated areas[2].
Store in a cool, dry, and well-ventilated place.
Keep the container tightly closed[9].
Storage

Recommended storage temperature is -20°C[9].

The substance is moisture sensitive[8].

| Incompatibilities | Strong oxidizing agents and bases[3][8]. |

Toxicological Profile

Detailed toxicological studies on 1-Allyl-3-methylimidazolium chloride are limited.

Acute Toxicity: No quantitative data (e.g., LD50, LC50) is available[9]. It may be harmful if
inhaled or swallowed[2][3].

e Irritation: It is known to be irritating to the eyes, respiratory system, and skin[2][3][4].

» Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC[2][3][9].

e Bioaccumulation: The substance is not considered to be persistent, bioaccumulative, and
toxic (PBT), or very persistent and very bioaccumulative (vPvB) at levels of 0.1% or
higher[3].

Experimental Protocols and Workflows

This section details common experimental procedures involving 1-Allyl-3-methylimidazolium
chloride.

Synthesis Protocols

The most common method for synthesizing [AMIM]CI is the reaction of N-methylimidazole with
allyl chloride.
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Protocol 1: Conventional Synthesis This method involves heating the reactants for an extended
period.

e Reactant Charging: In a three-neck round-bottom flask equipped with a reflux condenser and
magnetic stirrer, add N-methylimidazole (1 part) and allyl chloride (1.2 parts)[11]. A typical
ratio is 0.315 moles of N-methylimidazole to 0.378 moles of allyl chloride[11].

 Inert Atmosphere: Flush the flask with nitrogen for approximately 10 minutes to create an
inert atmosphere[11].

o Reaction: Heat the mixture with stirring at 50-60°C for 24 hours[11]. The reaction is
considered substantially complete when only a small amount of reflux is observed[12].

o Purification:

[e]

Remove excess allyl chloride via a rotary evaporator under vacuum[11][12].

o

Cool the product to room temperature. The result is a viscous, light yellow or amber
liquid[11][12].

o

Extract the product with ether to remove any residual N-methylimidazole[12].

[¢]

Dry the final product in a vacuum oven at 80-90°C for 40-48 hours[12].

Protocol 2: Microwave-Assisted Synthesis This method offers a faster, more efficient synthesis
route.

o Reactant Charging: Place N-methylimidazole and allyl chloride (1.2 equivalents) in a sealed
microwave reaction vessel[13].

o Reaction: Irradiate the mixture in a microwave reactor. Optimal conditions are reported as
100°C for 10 minutes[13]. Note: Higher temperatures (e.g., 180°C) can lead to
decomposition[13].

o Workup: After cooling, the product is obtained as a pale yellow 0il[13]. Further purification
may be performed as described in the conventional method if needed.
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General workflow for the synthesis and purification of [AMIM]CI.

Application Protocol: Cellulose Dissolution

[AMIM]CI is a highly effective non-derivatizing solvent for cellulose, capable of disrupting the
extensive hydrogen bond network within the polymer.[8][14]

e Mixing: Add pristine cellulose (e.g., microcrystalline cellulose) to [AMIM]CI in a suitable
vessel.

e Heating: Heat the mixture, typically between 80-100°C, with stirring until the cellulose
completely dissolves.[14]

» Regeneration: The dissolved cellulose can be regenerated by introducing an anti-solvent like
water. This process transforms the crystalline structure from cellulose | to cellulose I1.[15]

¢ Solvent Recycling: The [AMIM]CI can be recovered from the aqueous solution through
methods such as distillation, membrane separation, or crystallization for reuse.[16]
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Workflow for cellulose dissolution and regeneration using [AMIM]CI.

Thermal Decomposition Pathway
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Studies using thermogravimetric analysis (TGA) and density functional theory (DFT)
calculations indicate that [AMIM]CI has high thermal stability, with a weight loss of only 1.9%
after 15 days at 100°C.[17] Its decomposition typically occurs between 225°C and 300°C.[17]
The decomposition is proposed to proceed via two main channels, leading to the degradation
of the imidazolium ring and cleavage of the substituent groups.

(// Thermal Energy \‘)
\ (>225°C) /

~
~ -

Pathway 1 Pathway 2

Cleavage of Allyl Group Ring Degradation & Fragmentation

Methyl Chloride Ammonia Fragments (NHn+) Hydrocarbon Fragments

Allyl Chloride N-Methylimidazole

Click to download full resolution via product page

Proposed thermal decomposition pathways for [AMIM]CI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Allyl-3-methylimidazolium chloride | C7H11CINZ2 | CID 11321106 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. iolitec.de [iolitec.de]

« 3. iolitec.de [iolitec.de]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.researchgate.net/publication/245209068_Thermal_decomposition_of_allyl-imidazolium-based_ionic_liquid_studied_by_TGA-MS_analysis_and_DFT_calculations
https://www.researchgate.net/publication/245209068_Thermal_decomposition_of_allyl-imidazolium-based_ionic_liquid_studied_by_TGA-MS_analysis_and_DFT_calculations
https://www.benchchem.com/product/b1250971?utm_src=pdf-body-img
https://www.benchchem.com/product/b1250971?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Allyl-3-methylimidazolium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Allyl-3-methylimidazolium-chloride
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0022%20AllylMIM%20Cl%2C%201-Allyl-3-methylimidazolium%20chloride_Label.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0022%20AllyMIM%20Cl%2C%201-Allyl-3-methylimidazolium%20chloride_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 4. chembk.com [chembk.com]

e 5. 1-Allyl-3-methylimidazolium chloride, >98% | loLiTec [iolitec.de]

e 6.1-ALLYL-3-METHYLIMIDAZOLIUM CHLORIDE | 65039-10-3 [chemicalbook.com]
e 7.ilschem.com [ilschem.com]

e 8. 1-Allyl-3-methylimidazolium chloride, 98% 5 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

e 9. 1-ALLYL-3-METHYLIMIDAZOLIUM CHLORIDE - Safety Data Sheet [chemicalbook.com]
o 10. 1-}PRZE-3-FAEBKMEEL >97.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
e 11.rsc.org [rsc.org]

e 12. CN103497158A - Preparation method and application of 1-allyl,3-methylimidazole room-
temperature ionic liquid - Google Patents [patents.google.com]

e 13. researchgate.net [researchgate.net]
e 14. researchgate.net [researchgate.net]

e 15. SYNTHESIS OF 1-ALLYL,3-METHYLIMIDAZOLIUM-BASED ROOM- TEMPERATURE
IONIC LIQUID AND PRELIMINARY STUDY OF ITS DISSOLVING CELLULOSE | Semantic
Scholar [semanticscholar.org]

e 16. researchgate.net [researchgate.net]
e 17. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [1-Allyl-3-methylimidazolium chloride safety data sheet
(SDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125097 1#1-allyl-3-methylimidazolium-chloride-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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